Cas no 194805-30-6 (1-(3-chloroprop-2-en-1-yl)-1,3,5,7-tetraazatricyclo3.3.1.1,3,7decan-1-ium chloride)

• Product Name: 1-(3-chloroprop-2-en-1-yl)-1,3,5,7-tetraazatricyclo3.3.1.1,3,7decan-1-ium chloride
• CAS No: 194805-30-6
• MF: Cl
• MW: 35.4529991149902
• CID: 6598986
• PubChem ID: 6433396
• Update Time: 2025-10-24

1-(3-chloroprop-2-en-1-yl)-1,3,5,7-tetraazatricyclo3.3.1.1,3,7decan-1-ium chloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloroprop-2-en-1-yl)-1,3,5,7-tetraazatricyclo3.3.1.1,3,7decan-1-ium chloride
• Quaternium-15
• 3,5,7-Triaza-1-azoniatricyclo[3.3.1.13,7]decane, 1-(3-chloro-2-propenyl)-, chloride
• E40U03LEM0
• EN300-18430961
• 1-(3-chloroprop-2-en-1-yl)-1,3,5,7-tetraazatricyclo[3.3.1.1,3,7]decan-1-ium chloride
• 1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride
• UKHVLWKBNNSRRR-TYYBGVCCSA-M
• XD-1840
• Hexamethylenetetramine chloroallyl chloride
• Dowicil 75
• Quaternium-15 trans-form
• NSC 172971
• Cinartc 200
• AKOS016009992
• 4080-31-3
• n-(3-chloroallyl) hexaminium chloride
• 3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane
• 3,5,7-Triaza-1-azoniaadamantane, 1-(3-chloroallyl)-, chloride
• Dowicil75
• 194805-30-6
• CHEBI:59607
• CCRIS 1398
• N-(3-Chloroallyl)hexaminium chloride
• Dowicil 100
• Caswell No. 181
• Dowco 184
• Dowicide Q
• 3,5,7-Triaza-1-azoniatricyclo(3.3.1.13,7)decane, 1-(3-chloro-2-propen-1-yl)-, chloride (1:1)
• 2W5B4VJ152
• Methenamine 3-chloroallylochloride
• 1-(3-chloro-2-propenyl)-3,5,7-triaza-1-azoniatricyclo(3.3.1.13,7)decane chloride
• 3,5,7-TRIAZA-1-AZONIATRICYCLO(3.3.1.13,7)DECANE, 1-((2E)-3-CHLORO-2-PROPEN-1-YL)-, CHLORIDE (1:1)
• UNII-E40U03LEM0
• 1-(cis-3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride
• (E)-1-(3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride
• EINECS 223-805-0
• LS-13676
• Q27255687
• 3,5,7-Triaza-1-azoniatricyclo(3.3.1.13,7)decane, 1-(3-chloro-2-propenyl)-, chloride
• 1-[(2E)-3-chloroprop-2-en-1-yl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane chloride
• Quaternim-15 trans-form
• HSDB 6820
• 1-[3-chloroprop-2-en-1-yl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.1(3),(7)]decanium chloride
• EPA Pesticide Chemical Code 017901
• UNII-2W5B4VJ152
• Quaternium 15

• Inchi： 1S/ClH/h1H/p-1
• InChI Key： VEXZGXHMUGYJMC-UHFFFAOYSA-M
• SMILES： [Cl-]

Computed Properties

• Exact Mass: 250.0752019g/mol
• Monoisotopic Mass: 250.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.7Ų

Experimental Properties

• LogP: log Kow = -0.1

Additional information on 1-(3-chloroprop-2-en-1-yl)-1,3,5,7-tetraazatricyclo3.3.1.1,3,7decan-1-ium chloride

<![CDATA[

1-(3-Chloroprop-2-en-1-yl)-1,3,5,7-Tetraazatricyclo[3.3.1.1³,³⁷]decan-1-ium Chloride: A Comprehensive Overview

The compound with CAS No 194805-30-6, commonly referred to as 1-(3-chloroprop-2-en-1-yl)-1,3,5,7-tetraazatricyclo[3.3.1.1³,³⁷]decan-1-ium chloride, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its complex molecular architecture and potential applications in advanced materials and drug delivery systems.

The molecular structure of this compound is characterized by a tricyclic system with four nitrogen atoms strategically positioned within the ring system (tetraazatricyclo[3.3.1.1³,³⁷]decan). The presence of a chlorinated propenyl group (3-chloropropenyl) introduces additional functionality and reactivity to the molecule. This combination of structural features makes it a versatile building block for synthesizing advanced materials and bioactive compounds.

Recent studies have highlighted the potential of this compound in the development of novel materials with tailored electronic and mechanical properties. For instance, researchers have explored its use in constructing covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and sensing technologies.

In the pharmaceutical industry, the unique properties of 1-(3-chloropropenyl)-tetraazatricyclo compound have been leveraged to design drug delivery systems with enhanced bioavailability and targeted delivery capabilities. The nitrogen-rich framework allows for functionalization with bioactive molecules, enabling precise drug release mechanisms.

Moreover, the synthesis of this compound has been optimized through innovative methodologies that minimize environmental impact and improve yield efficiency. Green chemistry approaches have been employed to develop scalable production methods that align with sustainable practices in modern chemical manufacturing.

Looking ahead, ongoing research into the properties of this compound is expected to unlock new applications in fields such as optoelectronics and nanotechnology. Its ability to form stable coordination complexes with transition metals makes it a promising candidate for designing next-generation catalysts and electronic devices.

In conclusion, the compound with CAS No 194805-30-6 represents a significant advancement in organic chemistry due to its intricate structure and diverse functional applications. As research continues to uncover its potential, this compound is poised to play a pivotal role in shaping future innovations across multiple scientific disciplines. ]]>